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Compound of Interest

Compound Name: 2-(Methylthio)phenol

Cat. No.: B087076 Get Quote

Essential Safety and Handling Guide for 2-
(Methylthio)phenol
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for the handling and

disposal of 2-(Methylthio)phenol (CAS No. 1073-29-6). Adherence to these procedures is

critical for ensuring laboratory safety and minimizing environmental impact. This document is

intended to supplement, not replace, your institution's standard operating procedures and a

thorough review of the Safety Data Sheet (SDS).

Immediate Safety Precautions
2-(Methylthio)phenol is a hazardous chemical that requires careful handling to prevent

adverse health effects. The primary hazards include skin irritation, serious eye irritation, and

potential respiratory irritation.[1][2][3] Always handle this compound in a well-ventilated area,

preferably within a certified chemical fume hood.[2]

Personal Protective Equipment (PPE)
The selection of appropriate PPE is the first line of defense against exposure. The following

table summarizes the recommended PPE for handling 2-(Methylthio)phenol, based on

general best practices for phenolic compounds.
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Protection Type Recommended PPE Notes

Eye and Face Protection
Chemical safety goggles and a

face shield

Must be worn when there is a

risk of splashing.[2][3]

Skin Protection

- Fully buttoned laboratory

coat- Long pants and closed-

toe shoes- Chemical-resistant

apron (for splash potential)

Ensure complete skin

coverage.

Hand Protection
Chemical-resistant gloves

(e.g., Butyl rubber, Neoprene)

No specific breakthrough time

data is available for 2-

(Methylthio)phenol. For

phenolic compounds, Butyl

rubber and Neoprene are often

recommended for extended

contact.[4] Always inspect

gloves for integrity before use

and change them immediately

if contaminated.

Respiratory Protection
Not typically required if

handled in a fume hood.

If working outside of a fume

hood or if aerosols may be

generated, use a NIOSH-

approved respirator with an

organic vapor cartridge.

Operational Plan: Step-by-Step Handling Procedure
A systematic approach to handling 2-(Methylthio)phenol is crucial for minimizing risk.

Pre-Operational Checks:

Ensure the Safety Data Sheet (SDS) for 2-(Methylthio)phenol is readily accessible.

Verify that a certified chemical fume hood is operational.

Locate the nearest emergency eyewash station and safety shower and confirm they are

unobstructed.
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Assemble all necessary PPE as specified in the table above.

Prepare a designated and clearly labeled hazardous waste container.

Handling Procedure:

Conduct all weighing, transferring, and preparation of solutions containing 2-
(Methylthio)phenol inside a chemical fume hood.

Wear the appropriate PPE throughout the entire handling process.

Avoid the creation of aerosols.

Keep containers of 2-(Methylthio)phenol tightly closed when not in use.[2]

Post-Handling:

Decontaminate all surfaces and equipment that have come into contact with the chemical.

Properly dispose of all contaminated disposable PPE and materials as hazardous waste.

Wash hands thoroughly with soap and water after removing gloves.[1]

First Aid Measures
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Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.[2][3]

Skin Contact

Immediately wash off with plenty of soap and

water.[1] Remove contaminated clothing and

shoes. If skin irritation occurs, get medical

advice/attention.[2]

Inhalation

Remove victim to fresh air and keep at rest in a

position comfortable for breathing. If you feel

unwell, call a POISON CENTER or

doctor/physician.[3]

Ingestion

Clean mouth with water and drink plenty of

water afterwards. Do NOT induce vomiting.

Seek immediate medical attention.

Disposal Plan
Proper disposal of 2-(Methylthio)phenol and associated waste is critical to prevent

environmental contamination. All waste containing this chemical is considered hazardous.

Waste Segregation and Collection
Liquid Waste: Collect all liquid waste containing 2-(Methylthio)phenol in a dedicated,

properly labeled, and sealed hazardous waste container. The container should be made of a

compatible material.

Solid Waste: All disposable PPE (gloves, etc.) and other materials (e.g., paper towels,

weighing boats) contaminated with 2-(Methylthio)phenol should be collected in a separate,

sealed container and disposed of as hazardous solid waste.

Empty Containers: Handle uncleaned, empty containers as you would the product itself.

Follow your institution's procedures for the disposal of empty chemical containers.
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Disposal Procedure
Labeling: Clearly label all hazardous waste containers with "Hazardous Waste," the chemical

name "2-(Methylthio)phenol," and a description of the contents.

Storage: Store hazardous waste in a designated, secure, and well-ventilated area, away

from incompatible materials.

Arranging for Pickup: Contact your institution's Environmental Health and Safety (EHS) office

or a licensed hazardous waste disposal contractor to arrange for pickup and disposal. Do not

dispose of 2-(Methylthio)phenol down the drain.

Quantitative Data Summary
Due to a lack of specific data for 2-(Methylthio)phenol, the following table provides information

for the closely related compound, phenol, which can be used as a conservative reference.

Parameter Value (for Phenol) Source

OSHA PEL (8-hr TWA) 5 ppm OSHA[5]

NIOSH REL (10-hr TWA) 5 ppm NIOSH[5]

NIOSH REL (15-min Ceiling) 15.6 ppm NIOSH[5]

ACGIH TLV (8-hr TWA) 5 ppm ACGIH[5]

Note: PEL = Permissible Exposure Limit; TWA = Time-Weighted Average; REL =

Recommended Exposure Limit; TLV = Threshold Limit Value. These values are for phenol and

should be used as a guideline only.

Experimental Workflow
The following diagram illustrates the logical workflow for the safe handling and disposal of 2-
(Methylthio)phenol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b087076?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

